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Compound of Interest

Compound Name: 5,5'-Dibromo-BAPTA

Cat. No.: B038350 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

reagents is paramount to both personal safety and the integrity of experimental outcomes. This

guide provides essential, immediate safety and logistical information for the proper handling

and disposal of 5,5'-Dibromo-BAPTA, a widely used calcium chelator. Adherence to these

procedural steps will help ensure a safe laboratory environment.

While the tetrapotassium salt of 5,5'-Dibromo-BAPTA is not classified as a hazardous

substance under Regulation (EC) No 1272/2008, it is prudent to handle it with the care required

for all laboratory chemicals.[1][2] The acetoxymethyl (AM) ester form is membrane-permeant

and used for loading into live cells.[3]

Essential Safety and Handling Precautions
Personal Protective Equipment (PPE):

The primary line of defense when handling 5,5'-Dibromo-BAPTA is the consistent and correct

use of personal protective equipment.
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Equipment Specifications Rationale

Eye Protection

Safety glasses with side-

shields or goggles conforming

to EN166 (EU) or NIOSH (US)

standards.[2]

Protects eyes from splashes.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile). Gloves must be

inspected before use and

disposed of properly after.[2][4]

Prevents skin contact.

Body Protection

A standard laboratory coat

should be worn.[1] For larger

quantities or risk of splashing,

consider a chemical-resistant

apron or coveralls.

Protects skin and clothing from

contamination.

Respiratory Protection

Generally not required in a

well-ventilated area. If dusts

are generated or exposure

limits are exceeded, use a

NIOSH-approved respirator.[2]

[4]

Prevents inhalation of dust or

aerosols.

Storage and Stability:

Proper storage is crucial to maintain the chemical's integrity and prevent degradation.[5]
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Form Storage Temperature
Additional
Recommendations

Tetrapotassium Salt (Solid) 4°C[2][3][6] Store in a dry, dark place.[5]

AM Ester (Solid) -20°C[5]
Store desiccated and

protected from light.[5]

Aqueous Stock Solution

(Tetrapotassium Salt)
-20°C[5]

Aliquot to avoid repeated

freeze-thaw cycles. Protect

from light.[5]

Anhydrous DMSO Stock

Solution (AM Ester)
-20°C[5]

Use high-purity, anhydrous

DMSO. Store desiccated and

protected from light.[5]

Step-by-Step Operational Plan for Handling 5,5'-
Dibromo-BAPTA
Preparation:

Consult the Safety Data Sheet (SDS): Before handling, always review the manufacturer-

specific SDS.[1]

Ensure Proper Ventilation: Work in a well-ventilated laboratory, preferably within a chemical

fume hood.

Gather all Necessary PPE: Don the appropriate eye protection, gloves, and lab coat.

Prepare the Work Area: Ensure the workspace is clean and uncluttered. Have spill cleanup

materials readily available.

Weighing and Solution Preparation:

Weighing: Carefully weigh the solid compound. Avoid generating dust.

Dissolving:
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Tetrapotassium Salt: This salt is soluble in water or aqueous buffers.[5][6]

AM Ester: This form is not stable in aqueous solutions and should be dissolved in high-

quality, anhydrous dimethyl sulfoxide (DMSO).[5]

Mixing: Vortex briefly to ensure the solid is completely dissolved.[5] Gentle warming or

sonication can aid dissolution of the AM ester.[3]

Storage of Stock Solutions: Store stock solutions in small, single-use aliquots at -20°C and

protect them from light.[5]

In Case of a Spill:

Evacuate and Ventilate: If a significant amount is spilled, evacuate the immediate area and

ensure adequate ventilation.

Contain the Spill: Soak up the spill with an inert absorbent material such as vermiculite,

sand, or earth.[1][2]

Collect and Dispose: Place the absorbent material into a suitable, closed, and labeled

container for disposal.[1][2]

Decontaminate: Clean the spill area thoroughly.

Do not allow the product to enter drains.[1][2]

Detailed Disposal Plan
As a halogenated organic compound, 5,5'-Dibromo-BAPTA requires special disposal

considerations to minimize environmental impact.[1]

Segregation of Waste: It is critical to segregate waste containing 5,5'-Dibromo-BAPTA from

non-halogenated chemical waste.[1] Mixing these waste streams can complicate and

increase the cost of disposal.[1]

Waste Container: Use a dedicated, leak-proof, and clearly labeled hazardous waste

container.[1]
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Labeling: The waste container must be accurately labeled with:

The words "Hazardous Waste" and "Halogenated Organic Waste".[1][7]

The full chemical name: "5,5'-Dibromo-BAPTA".[1][7]

The concentration and quantity of the waste.[1]

The date of accumulation.[1]

Your name, department, and contact information.[1]

Storage of Waste: Store the sealed waste container in a designated, well-ventilated, and

secure area, away from incompatible materials, until it is collected by your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

contractor.[1]

Disposal Method: The typical disposal method for halogenated organic compounds is high-

temperature incineration in a specialized facility.[1] Do not attempt to dispose of this chemical

down the drain or in regular trash.

First-Aid Measures
In the event of exposure, take the following immediate actions and seek medical attention.
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Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Consult a physician.[2]

Skin Contact
Wash off with soap and plenty of water. Consult

a physician.[2]

Eye Contact

Flush eyes with water as a precaution. Remove

contact lenses if present and easy to do.

Continue rinsing. Consult a physician.[2]

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Consult a physician.[2]

Workflow for Safe Handling of 5,5'-Dibromo-BAPTA
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Workflow for Safe Handling of 5,5'-Dibromo-BAPTA
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Caption: A flowchart illustrating the key steps for the safe handling of 5,5'-Dibromo-BAPTA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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